Cas no 6271-12-1 ( )

• Product Name: &nbsp
• CAS No: 6271-12-1
• MF: C₁₇H₂₁NO₂S
• MW: 303.419143438339
• CID: 957391
• PubChem ID: 235599
• Update Time: 2025-04-19

  Chemical and Physical Properties

Names and Identifiers

• AC1L5UQQ; p-Toluolsulfonsaeure-propylbenzylamid; AR-1K6214; N-Benzyl-N-propyl-toluol-4-sulfonamid; N-benzyl-N-propyl-toluene-4-sulfonamide; AC1Q6V92; NSC37185;
• n-benzyl-4-methyl-n-propylbenzenesulfonamide
• 6271-12-1
• NSC-37185
• NSC37185
• DTXSID20284421
•  

• Inchi： 1S/C17H21NO2S/c1-3-13-18(14-16-7-5-4-6-8-16)21(19,20)17-11-9-15(2)10-12-17/h4-12H,3,13-14H2,1-2H3
• InChI Key： JEDORWVTOMYTCU-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C)=CC=1)(N(CC1C=CC=CC=1)CCC)(=O)=O

Computed Properties

• Exact Mass: 303.12943
• Monoisotopic Mass: 303.129
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 6
• Complexity: 388
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 45.8Ų

Experimental Properties

• Density: 1.145
• Boiling Point: 442.9°C at 760 mmHg
• Flash Point: 221.7°C
• Refractive Index: 1.573
• PSA: 37.38
• LogP: 4.67670